Cas no 83553-49-5 (Ethyl 2-bBenzylthiazole-4-carboxylate)

Ethyl 2-Benzylthiazole-4-carboxylate is a heterocyclic ester compound featuring a benzyl-substituted thiazole core. This structure imparts versatility in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and functional materials. The thiazole moiety offers stability and reactivity, while the ester group facilitates further derivatization, such as hydrolysis or amidation. The benzyl substituent enhances lipophilicity, broadening its applicability in medicinal chemistry for drug design. Its well-defined molecular architecture ensures consistent performance in cross-coupling reactions and cyclizations. The compound is typically characterized by high purity and is used under controlled conditions to maintain integrity. Suitable for research and industrial applications requiring precise heterocyclic intermediates.

Ethyl 2-bBenzylthiazole-4-carboxylate structure

83553-49-5 structure

Product Name:Ethyl 2-bBenzylthiazole-4-carboxylate

CAS No:83553-49-5

MF:C₁₃H₁₃NO₂S

MW:247.3128221035

MDL:MFCD02102511

CID:3168076

PubChem ID:1491568

Update Time:2025-06-07

Ethyl 2-bBenzylthiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-benzylthiazole-4-carboxylate
- SY359328
- 1R-1528
- Ethyl2-Benzylthiazole-4-carboxylate
- ethyl 2-benzyl-thiazole-4-carboxylate
- AKOS005083882
- MFCD02102511
- CS-0319373
- SCHEMBL10918829
- 4-Thiazolecarboxylic acid, 2-(phenylmethyl)-, ethyl ester
- Ethyl 2-bBenzylthiazole-4-carboxylate
- 83553-49-5
- SJRIITISXFXAMS-UHFFFAOYSA-N
- F83656
- ethyl 2-benzyl-1,3-thiazole-4-carboxylate
- MDL： MFCD02102511
- Inchi： 1S/C13H13NO2S/c1-2-16-13(15)11-9-17-12(14-11)8-10-6-4-3-5-7-10/h3-7,9H,2,8H2,1H3
- InChI Key： SJRIITISXFXAMS-UHFFFAOYSA-N
- SMILES： S1C=C(C(=O)OCC)N=C1CC1C=CC=CC=1

Computed Properties

Exact Mass: 247.067
Monoisotopic Mass: 247.067
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 67.4Å²

Ethyl 2-bBenzylthiazole-4-carboxylate Pricemore >>

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abcr	AB337676-1 g	Ethyl 2-bBenzylthiazole-4-carboxylate; 95%	83553-49-5		1 g	€362.50	2023-07-19
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